BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Synthesis of
Desmethyl nevanimibe

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Desmethyl nevanimibe

Cat. No.: B15553981

Get Quote

\ J
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Introduction

Desmethyl nevanimibe is the primary demethylated precursor and metabolite of Nevanimibe
(also known as PD-132301 or ATR-101).[1] Nevanimibe is a potent and selective inhibitor of
acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1), an enzyme that plays a crucial role
in the esterification and storage of cholesterol within adrenal cortex cells.[2][3] By inhibiting
ACAT1, nevanimibe reduces the substrate pool of cholesterol available for steroid biosynthesis,
making it a therapeutic candidate for conditions characterized by adrenal steroid excess, such
as congenital adrenal hyperplasia (CAH) and adrenocortical carcinoma (ACC).[3][4][5] The
synthesis of Desmethyl nevanimibe is essential for its use as a reference standard in
metabolic studies, for further derivatization, and to explore its own pharmacological activity.

This protocol outlines the synthesis of Desmethyl nevanimibe from its parent compound,
nevanimibe, via N-demethylation of the tertiary aromatic amine.

Principle of Synthesis
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The conversion of nevanimibe to Desmethyl nevanimibe involves the selective removal of one
methyl group from the N,N-dimethylamino moiety. A well-established method for the N-
demethylation of tertiary amines is the use of 1-chloroethyl chloroformate (ACE-CI).[6] This
reaction proceeds via a two-step mechanism:

o Carbamate Formation: Nevanimibe reacts with ACE-CI, where the tertiary nitrogen atom
attacks the chloroformate. This results in the cleavage of a carbon-nitrogen bond, eliminating
a methyl group as methyl chloride and forming a stable 1-chloroethyl carbamate
intermediate.

e Hydrolysis (Solvolysis): The resulting carbamate intermediate is then gently hydrolyzed,
typically by refluxing in methanol, to yield the desired secondary amine, Desmethyl
nevanimibe, along with volatile byproducts.

Quantitative Data Summary

The following table summarizes the key properties of the starting material and the final product.

Compound Molecular Formula Molecular Weight ( g/mol )
Nevanimibe C27H39N30 421.62[7][8]
Desmethyl nevanimibe C26H37Ns0O 407.59[1]

Experimental Protocol

Materials and Reagents:

e Nevanimibe

¢ 1-Chloroethyl chloroformate (ACE-CI)
e 1,2-Dichloroethane (DCE), anhydrous
e Methanol (MeOH)

e Sodium bicarbonate (NaHCO3), saturated aqueous solution
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 Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSQOa)
e Solvents for column chromatography (e.g., Ethyl acetate, Hexane, Dichloromethane)
 Silica gel (230-400 mesh)

» Round-bottom flasks

» Reflux condenser

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Safety Precautions:

o 1-Chloroethyl chloroformate (ACE-CI) is corrosive and toxic. Handle it with extreme care
inside a chemical fume hood. Wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat.

e 1,2-Dichloroethane is a suspected carcinogen. All operations involving this solvent should be
performed in a well-ventilated fume hood.

Procedure:
Step 1: N-Demethylation (Carbamate Formation)

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
Nevanimibe (1.0 eq) in anhydrous 1,2-dichloroethane (DCE).

e Cool the solution to 0 °C using an ice bath.
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e Slowly add 1-chloroethyl chloroformate (ACE-CI) (approx. 1.2 eq) dropwise to the stirred
solution over 15-20 minutes.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

o Heat the mixture to reflux (approximately 80-85 °C) and maintain for 1-3 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting material is
consumed.[6]

e Once the reaction is complete, allow the mixture to cool to room temperature and
concentrate it to dryness using a rotary evaporator.

Step 2: Hydrolysis of the Carbamate Intermediate
o Dissolve the crude residue from Step 1 in methanol (MeOH).

e Heat the methanolic solution to reflux for 1-2 hours to facilitate the hydrolysis of the
carbamate intermediate.[6] Monitor the conversion of the intermediate to the final product by
TLC.

 After the reaction is complete, cool the solution and remove the methanol under reduced
pressure.

Step 3: Work-up and Purification

¢ Dissolve the resulting residue in a suitable organic solvent, such as ethyl acetate or
dichloromethane.

e Wash the organic layer sequentially with a saturated sodium bicarbonate (NaHCO3) solution
to neutralize any acidic byproducts, followed by water and then brine.

e Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and concentrate the
solvent using a rotary evaporator to yield the crude Desmethyl nevanimibe.

» Purify the crude product by silica gel column chromatography. The appropriate eluent system
(e.g., a gradient of ethyl acetate in hexane or methanol in dichloromethane) should be
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determined by TLC analysis.

o Combine the fractions containing the pure product and evaporate the solvent to obtain
Desmethyl nevanimibe as a solid or oil.

o Confirm the identity and purity of the final product using analytical techniques such as 'H
NMR, 8C NMR, and Mass Spectrometry (MS).

Visualizations

Below is a diagram illustrating the workflow for the synthesis of Desmethyl nevanimibe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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